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Compound of Interest

Compound Name: Cyclohexyl nitrate

Cat. No.: B1605402 Get Quote

CAS Number: 2108-66-9[1][2][3]

This technical guide provides an in-depth overview of cyclohexyl nitrate, a compound of

interest for researchers, scientists, and professionals in drug development. This document

outlines its chemical and physical properties, details experimental protocols for its synthesis,

and discusses its potential mechanism of action based on the broader class of organic nitrates.

Chemical and Physical Properties
Cyclohexyl nitrate is an organic compound with the chemical formula C₆H₁₁NO₃.[1][2] It is the

ester of cyclohexanol and nitric acid.[4] The following table summarizes its key quantitative

properties.
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Property Value Source

CAS Number 2108-66-9 [1][2][3]

Molecular Formula C₆H₁₁NO₃ [1][2]

Molecular Weight 145.1564 g/mol [5]

Density 1.12 g/cm³ [5]

Boiling Point 192.3°C at 760 mmHg [5]

Flash Point 81.5°C [5]

Refractive Index 1.464 [5]

Vapor Pressure 0.684 mmHg at 25°C [5]

EINECS Number 218-293-0 [5][3]

Experimental Protocols
Synthesis of Cyclohexyl Nitrate via Nitration of
Cyclohexanol
A common method for the synthesis of cyclohexyl nitrate involves the nitration of

cyclohexanol using a mixture of nitric acid and acetic anhydride.[6]

Materials:

Cyclohexanol

Nitric acid

Acetic anhydride

Water

Sodium hydroxide or sodium carbonate solution

Procedure:[6]
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Prepare a nitrating mixture of nitric acid and acetic anhydride, typically at a 1:1 molar ratio.

For every 1 weight part of cyclohexanol, use 1.80-1.84 weight parts of the nitrating mixture.

Maintain the reaction temperature at 18-20°C and hold for 60 minutes.

Following the reaction, dilute the mixture with 0.48-0.55 weight parts of water per 1 weight

part of the reaction mass.

Separate the organic layer containing the cyclohexyl nitrate.

Wash the organic layer with water and then with a soda solution to neutralize any remaining

acid.

Synthesis from Cyclohexyl Nitrite
An alternative synthesis route involves the reaction of cyclohexyl nitrite with gaseous dinitrogen

pentoxide.[7]

Materials:

Cyclohexyl nitrite

Gaseous dinitrogen pentoxide

Carbon tetrachloride (solvent)

Procedure:[7]

Dissolve cyclohexyl nitrite in carbon tetrachloride.

Introduce the solution into a reaction column.

Simultaneously, feed gaseous dinitrogen pentoxide into the reaction column.

The reaction of cyclohexyl nitrite with dinitrogen pentoxide yields cyclohexyl nitrate.

Potential Mechanism of Action
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While specific signaling pathways for cyclohexyl nitrate are not extensively detailed in the

available literature, its mechanism of action is likely similar to that of other organic nitrates.

These compounds act as vasodilators by releasing nitric oxide (NO).[8][9] The released NO

then activates guanylate cyclase, which in turn increases the levels of cyclic guanosine

monophosphate (cGMP) in smooth muscle cells.[9] This increase in cGMP leads to the

relaxation of the smooth muscle, resulting in vasodilation.[9] This vasodilation of veins reduces

the preload on the heart, while dilation of arteries reduces the afterload, both of which decrease

myocardial oxygen demand.[8]

A related compound, 1-nitrosocyclohexyl acetate (NCA), is a long-acting nitroxyl (HNO) donor

that also exhibits vasorelaxant properties.[10] This suggests that compounds with a cyclohexyl

backbone can have significant effects on the cardiovascular system.

Visualizations
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Caption: General signaling pathway for organic nitrates.

Synthesis Workflow for Cyclohexyl Nitrate
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Caption: Workflow for the synthesis of cyclohexyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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